Cas no 6952-59-6 (3-Bromobenzonitrile)

3-Bromobenzonitrile Properties

Names and Identifiers

• 3-Bromobenzonitrile
• m-Bromobenzonitrile
• 1-Bromo-3-cyanobenzene
• Benzonitrile, 3-bromo-
• Benzonitrile, m-bromo-
• MBBN
• AKOS B004047
• 3-Cyanobromobenzene
• m-bromo-benzonitril
• m-Bromobenzonitride
• Benzonitrile,3-bromo
• Benzonitrile,m-bromo
• EINECS 230-127-9
• 3-bromobenzenecarbonitrile
• 3-BROMOBENZONITRIDE
• STXAVEHFKAXGOX-UHFFFAOYSA-N
• 3-bromo benzonitrile
• m-Brombenzonitril
• 3-brombenzonitrile
• 3-Bromobenzonitril
• NSC59731
• 3-bromo-benzonitrile
• 3-bromobenzo-nitrile
• 3-bromobenzenenitrile
• 3-cyanophenyl bromide
• PubChem1584
• 6952-59-6
• NSC-59731
• 9M38AQC7J8
• EN300-36789
• AC-26108
• AM20061149
• CS-W003968
• W-104619
• InChI=1/C7H4BrN/c8-7-3-1-2-6(4-7)5-9/h1-4
• 3-Bromobenzonitrile, 99%
• MFCD00001796
• PS-3402
• 1-Bromo-3-cyanobenzene;Benzonitrile, 3-bromo-;Benzonitrile, m-bromo-
• CK2134
• B1227
• SCHEMBL99039
• NS00036874
• NSC 59731
• Z57899727
• FT-0615206
• AKOS000304418
• A21014
• DTXSID00219771
• 3-Bromobenzonitrile,98%
• DTXCID50142262
• 1Bromo3cyanobenzene
• mBromobenzonitrile
• SY001539
• Benzonitrile, mbromo
• DB-014257
• Benzonitrile, 3bromo (9CI)
• Benzonitrile, 3-bromo-(9CI)
• Benzonitrile, 3bromo
• STL168035
• CHEMBL5268822
• +Expand

• MDL： MFCD00001796
• InChIKey： STXAVEHFKAXGOX-UHFFFAOYSA-N
• Inchi： 1S/C7H4BrN/c8-7-3-1-2-6(4-7)5-9/h1-4H
• SMILES： BrC1=C([H])C([H])=C([H])C(C#N)=C1[H]
• BRN： 1858942

Computed Properties

• Exact Mass: 180.95300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 180.952712
• Heavy Atom Count: 9
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 2.32078
• PSA: 23.79000
• Refractive Index: 1.5999 (estimate)
• Water Partition Coefficient: Soluble in water (0.2 g/L)
• Boiling Point: 225°C(lit.)
• Melting Point: 38.0 to 41.0 deg-C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Solubility: 0.2g/l
• Color/Form: Not available
• Solubility: Not available
• Density: 1.562

3-Bromobenzonitrile Security Information

• Symbol: GHS07
• RTECS：DI2459500
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36-S36/37/39
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3276
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

3-Bromobenzonitrile Customs Data

• HS CODE：29269095
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides